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Compound of Interest

Compound Name: Euchrestaflavanone B

Cat. No.: B161673 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. While a specific Safety Data Sheet (SDS) for Euchrestaflavanone B outlining

detailed disposal procedures is not readily available in public domains, this guide provides a

framework based on general best practices for the disposal of flavonoid compounds. This

information is intended to supplement, not replace, the disposal protocols established by your

institution's Environmental Health and Safety (EHS) department.

Core Principles of Chemical Waste Disposal
The disposal of any chemical, including Euchrestaflavanone B, should always prioritize safety

and regulatory compliance. The fundamental steps involve identifying the waste, determining

the appropriate waste stream, and ensuring it is correctly packaged and labeled for collection

by trained EHS personnel.

Quantitative Data Summary for Laboratory Chemical
Waste
The following table summarizes typical categories and characteristics of chemical waste found

in a laboratory setting. This information should be used to assist in the preliminary

categorization of waste containing Euchrestaflavanone B.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b161673?utm_src=pdf-interest
https://www.benchchem.com/product/b161673?utm_src=pdf-body
https://www.benchchem.com/product/b161673?utm_src=pdf-body
https://www.benchchem.com/product/b161673?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste
Category

Description
Typical pH
Range

Container Type
Disposal
Consideration

Non-hazardous

Solid Waste

Solid chemicals

with no

hazardous

characteristics.

N/A
Lined, sealed

container

May be suitable

for general lab

trash if confirmed

non-hazardous

by EHS.

Non-halogenated

Organic Solvents

Organic solvents

that do not

contain halogens

(F, Cl, Br, I).

N/A
Solvent-safe,

sealed container

Segregate from

halogenated

solvents.

Halogenated

Organic Solvents

Organic solvents

containing

halogens.

N/A
Solvent-safe,

sealed container

Segregate from

non-halogenated

solvents.

Aqueous Waste

(non-hazardous)

Water-based

solutions with no

hazardous

solutes.

6.0 - 8.0

Sealed,

compatible

container

May be suitable

for drain disposal

if permitted by

local regulations

and EHS.

Aqueous Waste

(hazardous)

Water-based

solutions

containing

hazardous

materials (e.g.,

heavy metals,

high/low pH).

< 6.0 or > 8.0

Sealed,

compatible

container

Must be

collected as

hazardous

waste.

Sharps Waste

Needles,

scalpels,

contaminated

glass.

N/A
Puncture-proof

sharps container

Segregate from

other waste

streams.
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Experimental Protocol: General Chemical Waste
Disposal
The following is a generalized protocol for the disposal of a non-acutely hazardous chemical

compound like Euchrestaflavanone B.

1. Waste Identification and Characterization:

Confirm that the waste contains Euchrestaflavanone B.
Identify any other chemical constituents in the waste (e.g., solvents, buffers).
Consult available safety information for all components to assess potential hazards. Although
a specific SDS for Euchrestaflavanone B is not readily available, flavonoids as a class are
generally not considered acutely hazardous.

2. Waste Segregation:

Based on the characterization, determine the appropriate waste stream.
Solid Euchrestaflavanone B should be collected as solid chemical waste.
Solutions of Euchrestaflavanone B should be categorized based on the solvent (e.g., non-
halogenated organic, aqueous).
Do not mix different waste streams.

3. Packaging and Labeling:

Use a chemically compatible container with a secure lid.
Label the container clearly with the words "Hazardous Waste" (or as required by your
institution).
List all chemical constituents and their approximate concentrations on the label.
Include the date of accumulation.

4. Storage and Collection:

Store the waste container in a designated satellite accumulation area.
Ensure the container is closed at all times, except when adding waste.
Arrange for waste collection by your institution's EHS department according to their schedule
and procedures.
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Logical Workflow for Euchrestaflavanone B Waste
Disposal
The following diagram illustrates the decision-making process for the proper disposal of waste

containing Euchrestaflavanone B.
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Start: Generate Euchrestaflavanone B Waste

Is the waste solid?

Collect in Solid Chemical Waste Container

Yes

Is the solvent aqueous?

No (Liquid)

Package and Label Waste Container Correctly

Determine pH and presence of other hazards

Yes

Is the solvent halogenated?

No (Organic Solvent)

Non-hazardous Aqueous Waste (Consult EHS for drain disposal permission)

pH 6-8, no other hazards

Hazardous Aqueous Waste

pH <6 or >8, or other hazards

Halogenated Organic Solvent Waste

Yes

Non-halogenated Organic Solvent Waste

No

Store in Satellite Accumulation Area

Arrange for EHS Collection

Click to download full resolution via product page

Caption: Decision tree for the segregation and disposal of Euchrestaflavanone B waste.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific waste disposal procedures and your Environmental Health and Safety department

before disposing of any chemical waste. The absence of a specific Safety Data Sheet for

Euchrestaflavanone B necessitates a cautious approach based on the properties of similar

compounds and general laboratory safety principles.

To cite this document: BenchChem. [Navigating the Disposal of Euchrestaflavanone B: A
Guide to Safe and Compliant Practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161673#euchrestaflavanone-b-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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